2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-phenylacetamide

• IUPAC Name: 2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1-yl)-N-phenylacetamide
• InChI: InChI=1S/C24H19N3O3/c1-16-12-13-19-23(30)20(22(29)17-8-4-2-5-9-17)14-27(24(19)25-16)15-21(28)26-18-10-6-3-7-11-18/h2-14H,15H2,1H3,(H,26,28)
• InChI Key: IPEKLNUVWJMGLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)NC3=CC=CC=C3)C(=O)C4=CC=CC=C4
• Molecular Formula: C24H19N3O3
• Molecular Weight: 397.4 g/mol

Description

2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-phenylacetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Catalysis and Organic Synthesis

• Pincer Ruthenium Catalysts : Pincer complexes derived from the reaction of naphthylamine derivatives with ethyl benzoylacetate and further chemical modifications have been utilized in catalysis, particularly for ketone reduction. This illustrates the compound's potential role in developing new catalytic systems for organic synthesis processes (Facchetti et al., 2016).

Antibacterial Agents

• Synthesis of Antibacterial Derivatives : Compounds structurally related to the queried molecule have been synthesized and tested for their antibacterial activity. These studies highlight the potential for designing new antibacterial agents based on the naphthyridinyl acetamide backbone (Ramalingam et al., 2019).

Anticancer Research

• Anticancer Compound Synthesis : Research into 2-amino-3-cyanopyridine derivatives, which share a structural motif with the target compound, has shown potential in the synthesis of compounds with anticancer properties. This underscores the compound's relevance in medicinal chemistry for developing new anticancer drugs (Mansour et al., 2021).